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Thymic Proliferation Agents and Models

The table below summarizes two agents and a research model identified in the search results that are relevant

to the study of thymic function and proliferation.

Agent/Model

Mechanism of Action

Experimental Context & Key Findings

Thata (Gene
Modulator) [1]

Teleocidin /
Lyngbyatoxin [2]

Inhibits Thymic Epithelial Cell
(TEC) proliferation by
interacting with Uba3 and
suppressing the Nedd8
pathway [1].

Acts as a tumor promoter
and activates Protein Kinase C
(PKC) [2].

Studies in mice: Aged Thata-deficient mice had
larger thymi with more dividing TECs. Thymic
reconstitution post-bone marrow transplant was
faster in Rag2-/-Thata—/- mice [1].

A derivative, Dihydroteleocidin B, induces cell
adhesion in HL-60 cells and acts as a tumor
promoter by inducing ornithine decarboxylase
(OD-Case) [2].
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Agent/Model Mechanism of Action Experimental Context & Key Findings
In Silico "Virtual Computer model simulating Used to analyze impact of TEC network on
Thymus" Model individual thymocytes and thymocyte proliferation. Predicts that a sparse
[3] thymic epithelial cells (TECS) TEC network favors malignant thymocyte
in a spatially resolved expansion; validated with rapid-onset T-ALL in
environment [3]. medaka fish [3].

Detailed Experimental Methodologies

For the entities listed above, here are deeper dives into the experimental approaches used to generate the

data.

e Tbata Modulation Studies [1]:

o Animal Models: Used aged C57BL/6 and DBA/2 mice, as well as Thata-deficient and Rag2-/
—Tbata—-/- mouse models.

o Surgical Model: Performed castration on 4-month-old C57BL/6 mice to study thymic
regeneration.

o Cell Sorting: Isolated specific TEC subsets (UEA+ and Ly51+ cells) from young and aged
thymi using flow cytometry.

o Molecular Biology: Measured Tbata and Aire gene expression via steady-state mMRNA level
analysis. Conducted growth assays by transfecting cells with Thata isoforms to directly test its
impact on the cell cycle.

¢ Teleocidin/Lyngbyatoxin Bioactivity Profiling [2]:

o In-vitro Cytotoxicity Assays: Screened compounds against various human cancer cell lines
(e.g., HL-60, A549, HCT-116).

o Mechanism Elucidation: Used assays to detect tumor-promoting activity, such as induction of
ornithine decarboxylase (OD-Case) and activation of Protein Kinase C.

¢ In Silico Thymic Modeling [3]:

o Model Construction: Developed a cell-based computational model ("virtual thymus")
representing a 5um slice of the medaka embryonic thymus.

o Parameterization: Fine-tuned parameters like cell speed and directionality using quantitative
imaging data from medaka transgenic reporter lines.

o Simulation & Validation: Simulated over 1,500 scenarios with different TEC architectures and
signaling mutations. Key in-silico predictions were validated through in-vivo experiments in
medaka fish, observing thymic lymphoma onset within 8 days.
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Pathway and Experimental Workflow Diagrams

The following diagrams illustrate the key signaling pathway and experimental workflow based on the

information found in the search results.
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caption: Tbata inhibits TEC proliferation via the Nedd8 pathway.
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caption: A multi-scale workflow for validating thymic proliferation claims.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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